Cas no 392243-50-4 (3,4,5-triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3,4,5-triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392243-50-4
• MF: C₂₁H₂₂FN₃O₄S
• MW: 431.480487346649
• CID: 5968941
• PubChem ID: 5067171
• Update Time: 2025-10-31

3,4,5-triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-
• AKOS024575586
• F0326-0688
• Oprea1_110507
• 3,4,5-triethoxy-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• AB00667409-01
• 392243-50-4
• 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide

• Inchi： 1S/C21H22FN3O4S/c1-4-27-16-11-14(12-17(28-5-2)18(16)29-6-3)19(26)23-21-25-24-20(30-21)13-7-9-15(22)10-8-13/h7-12H,4-6H2,1-3H3,(H,23,25,26)
• InChI Key： ZTSVYLXDFXBSHX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)S1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 431.13150553g/mol
• Monoisotopic Mass: 431.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• pka: 7.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392243-50-4)

3,4,5-Triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392243-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique thiadiazole and benzamide moieties, exhibits potential applications in drug discovery and material science. Its structural complexity, featuring triethoxy and 4-fluorophenyl groups, makes it a subject of interest for researchers exploring novel bioactive agents.

The compound's CAS No. 392243-50-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its role as a precursor or intermediate in synthesizing derivatives with enhanced bioactivity. For instance, modifications to the thiadiazol-2-yl ring have been linked to improved pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms. This aligns with the growing demand for computational chemistry tools to optimize molecular structures.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 3,4,5-triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide. Sustainable methodologies, such as catalytic reactions or solvent-free techniques, are trending in academic discussions. These approaches address environmental concerns while maintaining yield efficiency—a balance often queried in SEO-optimized scientific literature.

Another hotspot revolves around the compound's potential structure-activity relationship (SAR). The fluorophenyl moiety, for example, is a common pharmacophore in antimicrobial and anticancer agents. Users frequently search for "fluorophenyl derivatives in medicine" or "thiadiazole-based therapeutics," reflecting the intersection of this compound with cutting-edge therapeutic research. Computational models predict its binding affinity to enzymes like kinases or G-protein-coupled receptors, further driving interest.

From an industrial perspective, CAS No. 392243-50-4 is cataloged in supplier databases as a high-purity reagent for custom synthesis. Its applications extend to material science, where its aromatic and heterocyclic components contribute to the development of advanced polymers or coatings. Queries like "benzamide derivatives in materials" underscore its versatility beyond life sciences.

Quality control protocols for 3,4,5-triethoxy-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide emphasize HPLC and NMR validation, ensuring compliance with Good Manufacturing Practices (GMP). These analytical techniques are frequently discussed in forums on chemical purity standards, a concern for both academic and industrial users.

In summary, 392243-50-4 represents a multifaceted compound bridging medicinal chemistry, sustainable synthesis, and material innovation. Its relevance to trending topics like AI-aided molecular design and green solvents positions it as a valuable subject for ongoing research and commercial exploration.